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Compound of Interest

Compound Name:
2-[2-(Dimethylamino)ethoxy]-3-

methoxybenzaldehyde

CAS No.: 883549-58-4

Cat. No.: B1277145

Get Quote

This guide details the technical application of 2-[2-(Dimethylamino)ethoxy]-3-
methoxybenzaldehyde, a specialized pharmaceutical building block. It is designed for

medicinal chemists and process scientists engaged in the synthesis of CNS-active agents,

kinase inhibitors, and cardiovascular drugs.

Part 1: Executive Technical Profile
Compound Identity

IUPAC Name: 2-[2-(Dimethylamino)ethoxy]-3-methoxybenzaldehyde

Common Designation:o-Vanillin Dimethylaminoethyl Ether

CAS Number: 883549-58-4 (HCl salt: 105650-23-5)

Molecular Formula: C₁₂H₁₇NO₃ (Free Base)
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Molecular Weight: 223.27 g/mol

Strategic Value in Drug Design This molecule is a "privileged structure" intermediate. It

combines a reactive benzaldehyde core (for scaffold elaboration) with a dimethylaminoethoxy

tail. This specific side chain is a critical pharmacophore used to:

Enhance Solubility: The basic amine (

) forms water-soluble salts, addressing the "brick dust" insolubility issues common in kinase
inhibitors.

Modulate PK/PD: The ether linkage is metabolically stable, while the amine can interact with

specific residues (e.g., Asp/Glu) in binding pockets (e.g., EGFR, HER2, or GPCRs).

Mimic Bioactive Motifs: It structurally resembles the solubilizing tails found in drugs like

Gefitinib (Iressa), Erlotinib, and various anti-arrhythmics, albeit with a unique 2,3-substitution

pattern that offers novel IP space compared to the crowded 3,4-substitution landscape.

Part 2: Synthesis & Preparation Protocol
Context: The synthesis relies on the regioselective alkylation of o-vanillin. Unlike p-vanillin, the

o-hydroxyl group is hydrogen-bonded to the aldehyde, requiring specific conditions to break the

intramolecular bond and drive the alkylation.

Protocol A: Synthesis from o-Vanillin
Note: This protocol uses phase-transfer catalysis to maximize yield and minimize side

reactions.

Reagents:

o-Vanillin (2-hydroxy-3-methoxybenzaldehyde) [1.0 eq]

2-Dimethylaminoethyl chloride hydrochloride [1.2 eq]

Potassium Carbonate (

) [2.5 eq]
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Solvent: Acetone (Reagent Grade) or DMF (for larger scales)

Catalyst: Sodium Iodide (NaI) [0.1 eq] (Finkelstein accelerator)

Step-by-Step Methodology:

Activation:

Charge a reaction vessel with o-Vanillin (10.0 g, 65.7 mmol) and Acetone (150 mL).

Add anhydrous

(22.7 g, 164 mmol).

Critical Step: Stir at room temperature for 30 minutes. The color will shift to bright yellow

as the phenolate anion forms, breaking the internal H-bond.

Alkylation:

Add 2-Dimethylaminoethyl chloride hydrochloride (11.3 g, 78.8 mmol) and NaI (1.0 g).

Heat the mixture to reflux (

) under nitrogen atmosphere.

Monitor: Reaction kinetics are slow due to steric hindrance at the ortho position. Reflux for

16–24 hours. Monitor by TLC (Mobile Phase: DCM/MeOH 9:1). The aldehyde spot (

) will disappear, replaced by the basic product (streaks on silica unless treated with
ammonia).

Work-up (The "Acid-Base" Purification):

Logic: This step uses the basicity of the product to remove non-basic impurities (unreacted

phenol), eliminating the need for chromatography.

Cool to room temperature and filter off inorganic salts. Evaporate the solvent.

Dissolve the residue in 1N HCl (100 mL). The product forms a water-soluble salt.
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Wash 1: Extract the acidic aqueous layer with Ethyl Acetate (

mL). Discard organics (contains unreacted aldehyde and neutral impurities).

Basify: Adjust the aqueous layer to pH 10–11 using 4N NaOH or

. The product will oil out.[1][2]

Extract: Extract the basic aqueous layer with DCM (

mL).

Dry over

, filter, and concentrate to yield the target oil (amber liquid).

Yield Expectation: 75–85%. Storage: Store under Argon at

. The aldehyde is prone to air oxidation to the corresponding benzoic acid.

Part 3: Downstream Application Protocols
This intermediate is a gateway to three distinct chemical libraries.

Workflow 1: Reductive Amination (CNS Ligand
Synthesis)
Used to generate benzylamine derivatives common in dopamine/serotonin receptor

antagonists.

Imine Formation:

Dissolve intermediate (1.0 eq) and Target Amine (e.g., piperazine derivative, 1.1 eq) in 1,2-

Dichloroethane (DCE).

Add Acetic Acid (1.5 eq) to catalyze imine formation. Stir 1 hr.

Reduction:

Add Sodium Triacetoxyborohydride (
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) [1.5 eq].

Stir at RT for 12 hours.

Validation: Quench with saturated

. The product now contains two basic centers (the side chain and the new benzylamine).

Workflow 2: Knoevenagel Condensation
(Styrene/Cinnamate Synthesis)
Used to synthesize Michael acceptors or precursors for cyclization.

Reaction:

Combine intermediate (1.0 eq) with Malonic Acid or Meldrum's Acid (1.2 eq) in

Pyridine/Piperidine.

Heat to

.

Outcome: The resulting cinnamic acid derivative retains the solubilizing side chain, making it

an excellent candidate for fragment-based screening against kinases.

Part 4: Visualizing the Chemical Logic
The following diagram illustrates the synthesis and the divergent utility of the scaffold.

o-Vanillin
(Precursor)

TARGET ALDEHYDE
2-[2-(Dimethylamino)ethoxy]-

3-methoxybenzaldehyde

 Alkylation
(Reflux 16h)

Cl-CH2-CH2-NMe2
K2CO3 / Acetone

Reductive Amination
(+ Amine / NaBH(OAc)3)

Knoevenagel
(+ Malonate)

Cyclization
(+ 2-Aminobenzonitrile)

Benzylamines
(CNS / GPCR Ligands)

Cinnamates
(Michael Acceptors)

Quinazolines
(Kinase Inhibitors)
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Click to download full resolution via product page

Caption: Synthesis workflow transforming o-Vanillin into the target pharmacophore and its

subsequent divergence into three major drug classes.

Part 5: Quality Control & Analytical Standards
To ensure "Self-Validating" protocols, the intermediate must meet these criteria before use in

downstream steps.

Test Method
Acceptance
Criteria

Scientific Rationale

Purity HPLC (C18, High pH) > 98.0% Area

Impurities (e.g., mono-

methylated phenols)

compete in

condensation

reactions.

Identity 1H-NMR (CDCl3) 10.4 (s, 1H, CHO)

The aldehyde proton

is diagnostic. Loss of

this signal indicates

oxidation to acid.

Water Content Karl Fischer < 0.5%

Water inhibits imine

formation in reductive

amination protocols.

Salt Form Titration (AgNO3) 99-101% (if HCl salt)

Stoichiometry is

critical for subsequent

coupling; free base is

preferred for

organometallic steps.

HPLC Method Note: Standard acidic mobile phases (0.1% TFA) cause peak tailing for this

amine. Use a high pH buffer (10mM Ammonium Bicarbonate, pH 10) with an XBridge C18

column to ensure sharp peak shape and accurate integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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